Cas no 1806876-34-5 (2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
• CAS No: 1806876-34-5
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4873150
• Update Time: 2025-10-31

2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-8(10)7-4(3-13)1-6(14)12-5(7)2-11/h1,3,8H,(H,12,14)
• InChI Key： HMUPGYUSRBCFQL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)NC(C=C1C=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: -0.5
• Topological Polar Surface Area: 70

Additional information on 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde

Introduction to 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde (CAS No. 1806876-34-5)

2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde, with the CAS number 1806876-34-5, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups, including a cyano group, difluoromethyl moiety, hydroxyl group, and an aldehyde functionality. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs and biologically active molecules.

The molecular structure of 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde is characterized by a pyridine ring with multiple substituents. The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The difluoromethyl moiety introduces fluorine atoms, which are known for their ability to modulate biological activity and improve pharmacokinetic properties. The hydroxyl group adds polarity and hydrogen-bonding capabilities, while the aldehyde functionality provides a reactive site for further chemical modifications.

Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The unique combination of functional groups allows it to interact with target proteins in a highly specific manner, making it a promising lead compound for drug discovery.

In addition to its potential as an enzyme inhibitor, 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde has been extensively studied and optimized to ensure high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from 2-cyanopyridine, the difluoromethyl group can be introduced via a nucleophilic substitution reaction, followed by the addition of a hydroxyl group through a hydroxylation step. The final aldehyde functionality is typically introduced through an oxidation reaction.

The physicochemical properties of 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde have also been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biochemical assays and drug screening protocols.

In terms of safety and handling, 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde should be handled with care due to its reactivity and potential for forming hazardous byproducts during chemical reactions. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. For example, combining this compound with other anti-cancer agents or anti-inflammatory drugs may enhance therapeutic efficacy while reducing side effects.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde (CAS No. 1806876-34-5) is a highly intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.